Cas no 2137736-84-4 (3-chloro-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 3-chloro-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2137736-84-4
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 6520707
• PubChem ID: 165452278
• Update Time: 2025-07-19

3-chloro-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine
• EN300-742494
• 2137736-84-4

• Inchi： 1S/C10H14ClN3/c1-7-4-13-14(2)10(7)8-3-9(11)6-12-5-8/h3-4,9,12H,5-6H2,1-2H3
• InChI Key： BONVHQRDYUGYIY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C)C=NN2C)CNC1

Computed Properties

• Exact Mass: 211.0876252g/mol
• Monoisotopic Mass: 211.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-chloro-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine

Introduction to 3-chloro-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2137736-84-4)

3-chloro-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine, identified by its CAS number 2137736-84-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a complex structural framework that has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The compound’s unique structural attributes, including its chloro-substituted pyridine ring and the presence of a dimethyl-pyrazole moiety, make it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The 1,2,3,6-tetrahydropyridine core of this molecule contributes to its versatility as a pharmacophore. Tetrahydropyridine derivatives are well-documented for their involvement in various biological processes and have been explored in the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of a chloro group at the 3-position enhances the electrophilicity of the pyridine ring, facilitating further functionalization and interaction with biological targets. Additionally, the 1,4-dimethyl-1H-pyrazol-5-yl substituent introduces rigidity and specific steric interactions that can modulate binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that 3-chloro-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine may interact with enzymes and receptors involved in metabolic pathways and signal transduction. For instance, preliminary docking studies have indicated potential binding to enzymes such as cytochrome P450 monooxygenases and ATP-binding cassette transporters, which are critical for drug metabolism and efflux. These findings align with the growing interest in designing molecules that can modulate these pathways for therapeutic benefit.

The synthesis of 3-chloro-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions at the chloro-substituted pyridine ring and condensation reactions to form the pyrazole moiety. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the tetrahydropyridine scaffold with high yield and purity. These synthetic methodologies not only highlight the compound’s accessibility but also demonstrate the synthetic chemist’s ability to manipulate complex molecular architectures.

In vivo studies have begun to elucidate the pharmacological profile of 3-chloro-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine. Initial rodent models have shown promising results in terms of bioavailability and target engagement. The compound exhibits moderate solubility in aqueous media due to its tetrahydropyridine core’s ability to form hydrogen bonds with polar solvent molecules. This property is crucial for achieving effective drug delivery systems. Furthermore, preliminary toxicity assays have not revealed any significant adverse effects at tested doses, suggesting a favorable safety profile for further development.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of lead compounds like 3-chloro-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine. By leveraging large datasets of chemical structures and biological activity annotations, researchers can predict novel derivatives with enhanced potency and selectivity. This approach has been instrumental in optimizing pharmacokinetic properties such as metabolic stability and blood-brain barrier penetration. The synergy between experimental synthesis and computational prediction underscores the importance of interdisciplinary collaboration in modern pharmaceutical research.

Future directions for research on 3-chloro-5-(1,4-dimethyl-1H-pyrazol-5-yl)-1,2,3,6-tetrahydropyridine include exploring its potential as an intermediate in larger drug candidates or as a standalone therapeutic agent. The compound’s structural motifs are amenable to further derivatization through strategies such as halogen exchange or introduction of additional functional groups. Additionally， exploring its role in disease models will provide deeper insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials like CAS No. 2137736-84-4。 As research continues to uncover new biological targets and mechanisms， compounds such as this one will play an increasingly important role in addressing unmet medical needs。 The combination of traditional synthetic methods with cutting-edge technologies ensures that promising candidates like 3-chloro-5-(1，4-dimethyl-lH-pyr az ol - 5 - yl) - 1，2， 3，6 - tet ra hy dro py rid ine will continue to advance toward clinical trials.